Cas no 1046451-53-9 (2-(4-Isopropylphenyl)-6-methyl-4,5-dihydropyridazin-3(2H)-one)

• Product Name: 2-(4-Isopropylphenyl)-6-methyl-4,5-dihydropyridazin-3(2H)-one
• CAS No: 1046451-53-9
• MF: C₁₄H₁₈N₂O
• MW: 230.305523395538
• CID: 3167029
• PubChem ID: 84819456
• Update Time: 2025-10-29

2-(4-Isopropylphenyl)-6-methyl-4,5-dihydropyridazin-3(2H)-one Chemical and Physical Properties

Names and Identifiers

• 2-(4-Isopropylphenyl)-6-methyl-4,5-dihydropyridazin-3(2H)-one
• 6-methyl-2-[4-(propan-2-yl)phenyl]-2,3,4,5-tetrahydropyridazin-3-one
• 1046451-53-9

• Inchi： 1S/C14H18N2O/c1-10(2)12-5-7-13(8-6-12)16-14(17)9-4-11(3)15-16/h5-8,10H,4,9H2,1-3H3
• InChI Key： GJFDHHVIMARJDC-UHFFFAOYSA-N
• SMILES： O=C1CCC(C)=NN1C1C=CC(=CC=1)C(C)C

Computed Properties

• Exact Mass: 230.141913202Da
• Monoisotopic Mass: 230.141913202Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 32.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Cumenes

Additional information on 2-(4-Isopropylphenyl)-6-methyl-4,5-dihydropyridazin-3(2H)-one

2-(4-Isopropylphenyl)-6-methyl-4,5-dihydropyridazin-3(2H)-one: A Comprehensive Overview

2-(4-Isopropylphenyl)-6-methyl-4,5-dihydropyridazin-3(2H)-one, identified by the CAS number 1046451-53-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of dihydropyridazines, which are known for their diverse biological activities and potential applications in drug discovery. The structure of this compound is characterized by a dihydropyridazine ring system with substituents at positions 2 and 6, specifically an isopropylphenyl group and a methyl group, respectively. These substituents play a crucial role in determining the compound's chemical properties and biological activity.

The synthesis of 2-(4-isopropylphenyl)-6-methyl-4,5-dihydropyridazin-3(2H)-one involves a series of well-established organic reactions, including nucleophilic aromatic substitution, condensation reactions, and hydrogenation. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound with high purity and yield. Researchers have also explored the use of microwave-assisted synthesis and continuous-flow reactors to optimize the production process, making it more environmentally friendly and scalable for industrial applications.

From a pharmacological perspective, this compound has been extensively studied for its potential as a therapeutic agent. It exhibits notable activity against various enzymes and receptors implicated in diseases such as cancer, inflammation, and neurodegenerative disorders. For instance, studies have demonstrated its ability to inhibit kinases involved in cell proliferation and survival pathways, making it a promising candidate for anti-cancer drug development. Additionally, its anti-inflammatory properties have been explored in models of arthritis and other inflammatory conditions.

The structural features of 2-(4-isopropylphenyl)-6-methyl-4,5-dihydropyridazin-3(2H)-one contribute significantly to its bioavailability and pharmacokinetic profile. The presence of the isopropylphenyl group enhances lipophilicity, which improves absorption across biological membranes. Meanwhile, the methyl group at position 6 modulates the compound's metabolic stability, reducing the likelihood of rapid clearance from the body. These attributes make it an attractive lead compound for further optimization in preclinical studies.

Recent research has also focused on understanding the mechanistic basis of this compound's biological activity. Advanced computational methods, such as molecular docking and dynamics simulations, have provided insights into how it interacts with target proteins at the molecular level. These studies have revealed key residues responsible for binding affinity and selectivity, guiding efforts to design more potent analogs with improved therapeutic indices.

In terms of applications beyond pharmacology, this compound has shown potential in materials science as well. Its unique electronic properties make it a candidate for use in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs). Researchers have explored its ability to act as an electron acceptor or donor in conjugated systems, demonstrating promising results in preliminary device testing.

The development of 2-(4-isopropylphenyl)-6-methyl-4,5-dihydropyridazin-3(2H)-one into a clinically relevant drug requires overcoming several challenges. Issues such as off-target effects, toxicity profiles, and scalability must be addressed through rigorous preclinical testing and process optimization. Collaborative efforts between academic institutions and pharmaceutical companies are essential to accelerate its progression along the drug discovery pipeline.

In conclusion, 2-(4-isopropylphenyl)-6-methyl-4,5-dihydropyridazin-3(2H)-one represents a valuable addition to the arsenal of compounds being investigated for their therapeutic potential. Its unique chemical structure, coupled with advancements in synthetic chemistry and pharmacological research